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Compound of Interest

Compound Name: 1Lambda6,3-thiazinane-1,1-dione

Cat. No.: B12285107

Get Quote

Part 1: Executive Summary & Core Directive
In the development of sulfonamide-based therapeutics, the sultam (cyclic sulfonamide) scaffold

is a critical structural motif due to its enhanced metabolic stability compared to acyclic analogs.

However, its detection and structural verification via mass spectrometry (MS) present unique

challenges due to specific ring-strain-driven fragmentation pathways.

This guide moves beyond standard spectral libraries to provide a mechanistic analysis of 1,3-

propane sultam (CAS: 1120-71-4). We will dissect its fragmentation under Electron Ionization

(EI) and Electrospray Ionization (ESI), compare it with its 6-membered homolog (1,4-butane

sultam), and provide a validated protocol for its trace detection in complex matrices.

Part 2: Fragmentation Mechanics & Spectral
Analysis
The Molecule: 1,3-Propane Sultam

Formula:

Molecular Weight: 121.16 Da
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Structure: A 5-membered heterocyclic ring containing a sulfonamide group (

).

Electron Ionization (EI) Fragmentation (Hard Ionization)
Under standard 70 eV EI conditions, 1,3-propane sultam exhibits a distinct "fingerprint" driven

by the extrusion of stable neutral molecules. The high ring strain of the 5-membered system

facilitates specific cleavage events.

Key Diagnostic Ions:
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m/z Value Ion Identity
Relative
Abundance

Mechanistic Origin

121 Low (<20%)

Molecular ion. Weak

due to facile ring

fragmentation.

57 Base Peak (100%)

Loss of SO₂ (64 Da).

The ring opens, and

the stable sulfur

dioxide molecule is

ejected, leaving a

reactive azetidine or

allylamine cation.

56 High (60-80%)

Hydrogen loss from

the m/z 57 fragment

(allylamine radical

cation formation).

42 Moderate

Loss of

or further breakdown

of the propyl

backbone.

30 Moderate

Characteristic amine

fragment (alpha-

cleavage).

Mechanistic Insight: The driving force of the fragmentation is the extrusion of

. Unlike acyclic sulfonamides, where S-N bond cleavage often dominates, the cyclic sultam
undergoes a concerted ring opening followed by the ejection of the hyper-stable

neutral. This collapses the 5-membered ring into a 3-carbon nitrogenous fragment (m/z 57).

Electrospray Ionization (ESI) Fragmentation (Soft
Ionization)
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In LC-MS/MS workflows (positive mode), the fragmentation is less chaotic but follows similar

thermodynamic principles.

Precursor Ion:

at m/z 122.

Primary Product Ion:m/z 58 (

).

Secondary Product Ion:m/z 41 (Allyl cation,

).

Part 3: Comparative Guide (Sultams vs.
Alternatives)
The ring size and structural constraints significantly alter the MS profile. Use this table to

distinguish 1,3-propane sultam from its homologs and open-chain isomers during impurity

profiling.

Table 1: Comparative MS Performance & Stability
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Feature

1,3-Propane Sultam

(

-sultam)

1,4-Butane Sultam (

-sultam)

N-Propyl

Methanesulfonamide

(Acyclic)

Ring Size 5-membered 6-membered Open Chain

Molecular Ion Stability

Low. Ring strain

promotes rapid

fragmentation.

Moderate. 6-

membered ring is

thermodynamically

more stable.

High. No ring strain to

relieve.

Dominant Neutral

Loss (64 Da)
(64 Da) +

(28 Da)

(64 Da) or

(79 Da)

Base Peak (EI)
m/z 57 (

)

m/z 71 (

)

m/z 79 (

) or m/z 30

Ionization Efficiency

(ESI)
High (Polar N-H) High (Polar N-H) Moderate

Chromatographic

Behavior

Elutes earlier (more

polar/compact)

Elutes later (more

lipophilic)

Variable depending on

substitution

Application Note: When analyzing metabolic degradation, 1,3-propane sultam often retains the

ring structure during Phase I metabolism (hydroxylation), whereas acyclic sulfonamides are

prone to N-dealkylation.

Part 4: Visualization of Fragmentation Pathways
The following diagram illustrates the dissociation pathways for 1,3-propane sultam under

Electron Ionization, highlighting the critical

extrusion step.
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Molecular Ion (M+)
m/z 121

[C3H7NO2S]+

Ring Opening
(Distonic Ion)

Ionization

Base Peak
m/z 57

[C3H7N]+

Extrusion of SO2

Neutral Loss: SO2
(64 Da)

Allylamine Radical
m/z 56

[C3H6N]+

- H•

Amine Fragment
m/z 30

[CH2NH2]+

- C2H4 (Rearrangement)

Neutral Loss: H•

Click to download full resolution via product page

Caption: Fragmentation pathway of 1,3-propane sultam showing the dominant transition from

molecular ion to base peak via sulfur dioxide extrusion.

Part 5: Validated Experimental Protocol
To ensure reproducible detection of 1,3-propane sultam in biological or synthetic matrices,

follow this self-validating protocol.

Method: LC-ESI-MS/MS (MRM Mode)
1. Sample Preparation:

Solvent: Dissolve sample in 50:50 Methanol:Water + 0.1% Formic Acid.
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Concentration: Target 1 µg/mL for tuning; 10 ng/mL for LOD studies.

Validation Step: Spike a blank matrix with 1,4-butane sultam as an internal standard (IS).

The mass shift (+14 Da) allows for differentiation while maintaining similar ionization kinetics.

2. MS Source Parameters (Generic ESI+):

Capillary Voltage: 3.5 kV

Desolvation Temp: 350°C

Cone Voltage: 30 V (Keep low to prevent in-source fragmentation of the labile ring).

3. MRM Transitions (Quantification):

Compound
Precursor
(m/z)

Product (m/z)
Collision
Energy (eV)

Dwell Time
(ms)

1,3-Propane

Sultam

122.1 (

)

58.1 (

)
15 - 20 100

1,3-Propane

Sultam

122.1 (

)
41.1 (Qualifier) 25 - 30 100

IS (1,4-Butane

Sultam)

136.1 (

)

72.1 (

)
15 - 20 100

4. Data Interpretation Rule:

Calculate the ratio of the Quantifier (58.1) to Qualifier (41.1).

Acceptance Criteria: The ratio must be within ±15% of the reference standard. If the ratio

deviates, suspect interference from acyclic sulfonamide metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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